Cas no 865247-32-1 (ethyl 2-(2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: ethyl 2-(2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865247-32-1
• MF: C₁₉H₁₄N₄O₅S₂
• MW: 442.468261241913
• CID: 6336229
• PubChem ID: 4638667
• Update Time: 2025-06-14

ethyl 2-(2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• AKOS024607394
• ethyl 2-[2-(1,3-benzothiazole-6-carbonylimino)-6-nitro-1,3-benzothiazol-3-yl]acetate
• (Z)-ethyl 2-(2-((benzo[d]thiazole-6-carbonyl)imino)-6-nitrobenzo[d]thiazol-3(2H)-yl)acetate
• 865247-32-1
• F1366-2769
• ethyl 2-[(2Z)-2-[(1,3-benzothiazole-6-carbonyl)imino]-6-nitro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate

• Inchi： 1S/C19H14N4O5S2/c1-2-28-17(24)9-22-14-6-4-12(23(26)27)8-16(14)30-19(22)21-18(25)11-3-5-13-15(7-11)29-10-20-13/h3-8,10H,2,9H2,1H3/b21-19-
• InChI Key： HEBMMUVGLMQBAK-VZCXRCSSSA-N
• SMILES： S1/C(=N\C(C2=CC=C3C(=C2)SC=N3)=O)/N(CC(=O)OCC)C2C=CC(=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 442.04056191g/mol
• Monoisotopic Mass: 442.04056191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 171Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Comprehensive Analysis of Ethyl 2-(2Z)-2-(1,3-Benzothiazole-6-carbonyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865247-32-1)

The compound ethyl 2-(2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865247-32-1) is a highly specialized organic molecule with significant potential in pharmaceutical and material science applications. Its intricate structure, featuring a benzothiazole core and a nitro functional group, makes it a subject of interest for researchers exploring novel bioactive compounds. This article delves into its properties, synthesis, and potential applications while addressing common queries from the scientific community.

One of the most frequently searched questions regarding this compound is its synthetic pathway. The synthesis of ethyl 2-(2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate typically involves multi-step reactions, including condensation and cyclization processes. Researchers often optimize these steps to improve yield and purity, as highlighted in recent publications. The compound's Z-configuration is particularly noteworthy, as it influences its reactivity and interaction with biological targets.

In the context of drug discovery, this molecule has garnered attention due to its benzothiazole moiety, a scaffold known for its diverse pharmacological activities. Recent studies suggest potential applications in targeting enzyme inhibition and receptor modulation, aligning with the growing demand for precision medicine. Its nitro group further enhances its versatility, enabling interactions with various biological systems. These attributes make it a candidate for further investigation in anti-inflammatory and antioxidant therapies.

From a material science perspective, the compound's unique structure offers opportunities for developing advanced organic semiconductors and fluorescent probes. The benzothiazole derivatives are renowned for their optoelectronic properties, making them suitable for OLEDs and sensors. Researchers are exploring its potential in energy storage devices, a hot topic in sustainable technology. The compound's ability to form stable complexes with metals also opens doors for catalysis applications.

Another area of interest is the compound's spectroscopic characterization. Techniques such as NMR, IR, and mass spectrometry are commonly employed to confirm its structure and purity. These analyses are critical for ensuring reproducibility in research, a concern often raised in academic forums. The compound's solubility and stability under various conditions are also frequently discussed, as they impact its practical utility.

Environmental and toxicity profiles are increasingly important in modern research. While ethyl 2-(2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate is not classified as hazardous, its degradation products and long-term effects warrant further study. This aligns with the broader trend of green chemistry, where researchers prioritize eco-friendly synthesis and disposal methods.

In summary, ethyl 2-(2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-6-nitro-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865247-32-1) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and beyond. Its unique structure and properties continue to inspire innovation, addressing both current challenges and future opportunities in scientific research.